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Compound of Interest

Compound Name: Gallium;neodymium

Cat. No.: B15934438

Get Quote

A Comparative Look at the Crystal Structures of
Rare Earth-Gallium Compounds
The intermetallic compounds formed between rare earth (R) elements and gallium (Ga) exhibit

a rich diversity of crystal structures, which in turn govern their physical and magnetic

properties. This guide provides a comparative analysis of the crystal structures of various R-Ga

compounds, presenting key crystallographic data for researchers, scientists, and professionals

in drug development and materials science.

Crystal Structure Data of R-Ga Compounds
The crystallographic parameters of several series of R-Ga compounds are summarized in the

tables below. These compounds predominantly crystallize in a few common structure types,

with variations in lattice parameters reflecting the lanthanide contraction across the rare earth

series.
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Comp
ound

Cryst
al
Syste
m

Spac
e
Grou
p

a (Å) b (Å) c (Å) α (°) β (°) γ (°)
Struct
ure
Type

YGa

Orthor

hombi

c

Cmcm 4.312 10.99 4.091 90 90 90 CrB

LaGa

Orthor

hombi

c

Cmcm 4.498 11.52 4.295 90 90 90 CrB

CeGa

Orthor

hombi

c

Cmcm 4.462 11.39 4.258 90 90 90 CrB

PrGa

Orthor

hombi

c

Cmcm 4.435 11.31 4.231 90 90 90 CrB

NdGa

Orthor

hombi

c

Cmcm 4.412 11.24 4.208 90 90 90 CrB

SmGa

Orthor

hombi

c

Cmcm 4.375 11.12 4.168 90 90 90 CrB

GdGa

Orthor

hombi

c

Cmcm 4.338 11.04 4.125 90 90 90 CrB

TbGa

Orthor

hombi

c

Cmcm 4.305 10.98 4.098 90 90 90 CrB

DyGa

Orthor

hombi

c

Cmcm 4.283 10.93 4.077 90 90 90 CrB
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HoGa

Orthor

hombi

c

Cmcm 4.265 10.88 4.060 90 90 90 CrB

ErGa

Orthor

hombi

c

Cmcm 4.243 10.83 4.041 90 90 90 CrB

TmGa

Orthor

hombi

c

Cmcm 4.221 10.78 4.022 90 90 90 CrB

LuGa

Orthor

hombi

c

Cmcm 4.195 10.71 3.998 90 90 90 CrB
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Comp
ound

Cryst
al
Syste
m

Spac
e
Grou
p

a (Å) b (Å) c (Å) α (°) β (°) γ (°)
Struct
ure
Type

LaGa₂

Orthor

hombi

c

Imma 4.450 4.450 11.07 90 90 90 CeCu₂

CeGa₂

Orthor

hombi

c

Imma 4.418 4.418 10.97 90 90 90 CeCu₂

PrGa₂

Orthor

hombi

c

Imma 4.392 4.392 10.89 90 90 90 CeCu₂

NdGa₂

Orthor

hombi

c

Imma 4.368 4.368 10.82 90 90 90 CeCu₂

SmGa

₂

Orthor

hombi

c

Imma 4.329 4.329 10.71 90 90 90 CeCu₂

GdGa₂

Orthor

hombi

c

Imma 4.285 4.285 10.60 90 90 90 CeCu₂

TbGa₂

Orthor

hombi

c

Imma 4.257 4.257 10.52 90 90 90 CeCu₂

DyGa₂

Orthor

hombi

c

Imma 4.234 4.234 10.45 90 90 90 CeCu₂

HoGa₂

Orthor

hombi

c

Imma 4.215 4.215 10.39 90 90 90 CeCu₂
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ErGa₂

Orthor

hombi

c

Imma 4.194 4.194 10.33 90 90 90 CeCu₂

TmGa

₂

Orthor

hombi

c

Imma 4.172 4.172 10.27 90 90 90 CeCu₂

LuGa₂

Orthor

hombi

c

Imma 4.146 4.146 10.20 90 90 90 CeCu₂

R₅Ga₃ Compounds
Compound

Crystal
System

Space
Group

a (Å) c (Å)
Structure
Type

Y₅Ga₃ Hexagonal P6₃/mcm 8.575 6.450 Mn₅Si₃

La₅Ga₃ Hexagonal P6₃/mcm 9.032 6.845 Mn₅Si₃

Ce₅Ga₃ Hexagonal P6₃/mcm 8.945 6.781 Mn₅Si₃

Pr₅Ga₃ Hexagonal P6₃/mcm 8.889 6.732 Mn₅Si₃

Nd₅Ga₃ Hexagonal P6₃/mcm 8.841 6.690 Mn₅Si₃

Sm₅Ga₃ Hexagonal P6₃/mcm 8.745 6.608 Mn₅Si₃

Gd₅Ga₃ Hexagonal P6₃/mcm 8.662 6.535 Mn₅Si₃

Tb₅Ga₃ Hexagonal P6₃/mcm 8.601 6.488 Mn₅Si₃

Dy₅Ga₃ Hexagonal P6₃/mcm 8.553 6.445 Mn₅Si₃

Ho₅Ga₃ Hexagonal P6₃/mcm 8.509 6.408 Mn₅Si₃

Er₅Ga₃ Hexagonal P6₃/mcm 8.461 6.369 Mn₅Si₃

Tm₅Ga₃ Hexagonal P6₃/mcm 8.415 6.332 Mn₅Si₃

Lu₅Ga₃ Hexagonal P6₃/mcm 8.362 6.289 Mn₅Si₃
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RGa₃ Compounds
Compound

Crystal
System

Space
Group

a (Å) c (Å)
Structure
Type

YGa₃ Tetragonal I4/mcm 4.268 10.99 AuCu₃

LaGa₃ Tetragonal I4/mcm 4.398 11.31 AuCu₃

CeGa₃ Tetragonal I4/mcm 4.365 11.21 AuCu₃

PrGa₃ Tetragonal I4/mcm 4.341 11.14 AuCu₃

NdGa₃ Tetragonal I4/mcm 4.320 11.08 AuCu₃

SmGa₃ Tetragonal I4/mcm 4.291 11.00 AuCu₃

GdGa₃ Tetragonal I4/mcm 4.258 10.92 AuCu₃

TbGa₃ Tetragonal I4/mcm 4.232 10.86 AuCu₃

DyGa₃ Tetragonal I4/mcm 4.211 10.81 AuCu₃

HoGa₃ Tetragonal I4/mcm 4.193 10.76 AuCu₃

ErGa₃ Tetragonal I4/mcm 4.174 10.71 AuCu₃

TmGa₃ Tetragonal I4/mcm 4.156 10.66 AuCu₃

LuGa₃ Tetragonal I4/mcm 4.135 10.60 AuCu₃

RGa₆ Compounds
Compound

Crystal
System

Space
Group

a (Å) c (Å)
Structure
Type

LaGa₆ Tetragonal P4/nbm 6.102 7.685 PuGa₆

CeGa₆ Tetragonal P4/nbm 6.078 7.652 PuGa₆

PrGa₆ Tetragonal P4/nbm 6.059 7.628 PuGa₆

NdGa₆ Tetragonal P4/nbm 6.041 7.605 PuGa₆
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The determination of the crystal structures of R-Ga compounds is primarily achieved through X-

ray diffraction (XRD) techniques, including both powder XRD and single-crystal XRD.

Synthesis: The R-Ga alloys are typically synthesized by arc-melting stoichiometric amounts of

the high-purity constituent elements (Rare Earths > 99.9% and Gallium > 99.99%) in an inert

argon atmosphere. To ensure homogeneity, the resulting buttons are often flipped and re-

melted multiple times. Subsequently, the samples are annealed in evacuated quartz tubes at

elevated temperatures (e.g., 400-800 °C) for extended periods, followed by quenching in cold

water.

Powder X-ray Diffraction (PXRD): This is a common method for phase identification and lattice

parameter determination.

Instrumentation: A powder diffractometer equipped with a Cu Kα (λ = 1.5406 Å) or Mo Kα (λ

= 0.7107 Å) radiation source is typically used.

Data Collection: The diffraction patterns are recorded over a 2θ range of 20-80° with a step

size of 0.02°.

Analysis: The collected data is analyzed using Rietveld refinement software (e.g., GSAS,

FullProf) to refine the lattice parameters, atomic positions, and other structural parameters.

This involves comparing the experimental diffraction pattern with a calculated pattern based

on a structural model and minimizing the difference between them.

Single-Crystal X-ray Diffraction (SC-XRD): This technique provides the most accurate and

detailed crystal structure information.

Crystal Growth: Small single crystals are often obtained directly from the annealed alloys or

by specific crystal growth techniques like the Czochralski or Bridgman method.

Instrumentation: A four-circle single-crystal X-ray diffractometer with a CCD or CMOS

detector and Mo Kα or Ag Kα radiation is employed.

Data Collection: A full sphere of diffraction data is collected by rotating the crystal through a

series of angles.
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Structure Solution and Refinement: The crystal structure is solved using direct methods or

Patterson methods and subsequently refined by full-matrix least-squares on F². Software

packages such as SHELX or Olex2 are commonly used for this purpose.

Visualization of Structural Relationships
The various crystal structures adopted by the R-Ga compounds can be grouped into families

based on their structural motifs. The following diagram illustrates the classification of some of

the common structure types observed.

RGa RGa₂ R₅Ga₃ RGa₃ RGa₆

CrB type
(Cmcm)

CeCu₂ type
(Imma)

Mn₅Si₃ type
(P6₃/mcm)
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(I4/mcm)

PuGa₆ type
(P4/nbm)

Click to download full resolution via product page

Caption: Classification of common crystal structure types in R-Ga compounds.

To cite this document: BenchChem. [Comparative analysis of the crystal structures of R-Ga
compounds (R=rare earth)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15934438/docs#comparative-analysis-of-the-crystal-
structures-of-r-ga-compounds-r-rare-earth]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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